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Compound of Interest

Compound Name: Zoxamide-d5

Cat. No.: B12422247

An effective and robust analytical method for the quantitative analysis of the fungicide
Zoxamide in grapes is presented. This method utilizes a stable isotope-labeled internal
standard, Zoxamide-d5, to ensure high accuracy and precision by correcting for matrix effects
and variations during sample processing and analysis. The sample preparation employs the
widely adopted QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology,
followed by sensitive detection and quantification using Liquid Chromatography with tandem
Mass Spectrometry (LC-MS/MS).[1][2][3][4]

This application note provides detailed protocols for sample preparation, instrument operation,
and data analysis, making it suitable for implementation in food safety and quality control
laboratories. The method has been validated to demonstrate its linearity, accuracy, precision,
and limits of detection and quantification.

Introduction

Zoxamide is a benzamide fungicide widely used in viticulture to control oomycete diseases
such as downy mildew, which can significantly impact grape yield and quality.[5][6] Due to its
application on crops, regulatory bodies have established Maximum Residue Limits (MRLS) for
Zoxamide in food products like grapes to protect consumer health.[7] Therefore, sensitive and
reliable analytical methods are crucial for monitoring Zoxamide residues.

The complexity of the grape matrix can lead to analytical challenges, including ion suppression
or enhancement in mass spectrometry, which can affect the accuracy of quantification.[8][9]
The use of a stable isotope-labeled internal standard, such as Zoxamide-d5, is a highly

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12422247?utm_src=pdf-interest
https://www.benchchem.com/product/b12422247?utm_src=pdf-body
https://www.agriculturejournal.org/volume12number2/analysis-of-pesticide-residue-in-fruit-using-the-quechers-method-coupled-with-lc-ms-ms-detection/
https://www.sigmaaldrich.com/JP/ja/technical-documents/protocol/analytical-chemistry/quechers/quechers-method-pesticide-residue-analysis
https://www.benchchem.com/product/b1146767
https://www.chromatographyonline.com/view/analysis-213-pesticide-residues-grapes-lc-msms-time-managed-mrm
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report07/Zoxamide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Zoxamide
https://www.researchgate.net/publication/337471436_Simple_Accurate_and_Precise_Determination_of_the_Fungicide_Zoxamide_in_Wine_and_the_Characterization_of_its_Stability_in_Gastric_Conditions_by_Reverse-Phase_High-Performance_Liquid_Chromatography_RP-H
https://www.s4science.at/wordpress/wp-content/uploads/2018/10/013885_01-Pesticides-in-Grapes.pdf
https://www.eurl-pesticides.eu/library/docs/allcrl/AqcGuidance_Sanco_2009_10684.pdf
https://www.benchchem.com/product/b12422247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

effective strategy to mitigate these matrix effects.[3] Zoxamide-d5 is an ideal internal standard
as it shares identical chemical and physical properties with the target analyte, Zoxamide, but
has a different mass, allowing it to be distinguished by the mass spectrometer.[3] It co-elutes
with Zoxamide, experiencing the same potential losses during sample preparation and the
same ionization effects in the MS source, thus enabling precise correction and highly accurate
quantification.[3]

This protocol details a method combining a modified QUEChERS sample extraction and
cleanup procedure with LC-MS/MS analysis for the determination of Zoxamide in grapes.

Experimental Protocols
Materials and Reagents

o Standards: Zoxamide (=98% purity), Zoxamide-d5 (=98% purity, isotopic purity 299%).
e Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade).

e Reagents: Formic acid (LC-MS grade), Anhydrous magnesium sulfate (MgS0Oa4), Sodium
chloride (NaCl), Primary Secondary Amine (PSA) sorbent.

o Kits: QUEChERS extraction salt packets (e.g., containing 4 g MgSOa4 and 1 g NaCl) and
dispersive SPE (d-SPE) cleanup tubes (e.g., containing 150 mg MgSOa4 and 25 mg PSA).[1]

o Equipment: High-speed homogenizer, centrifuge (capable of 24000 rpm), vortex mixer,
analytical balance, volumetric flasks, pipettes, syringe filters (0.22 pm).

Instrumentation

e Liquid Chromatograph: A UHPLC system capable of binary gradient elution.

o Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

e Analytical Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um patrticle
size).

Standard Solution Preparation
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e Stock Solutions (1 mg/mL): Accurately weigh and dissolve Zoxamide and Zoxamide-d5 in
methanol to prepare individual stock solutions. Store at -20°C.

 Intermediate Standard Solution (10 pg/mL): Prepare a working solution of Zoxamide by
diluting the stock solution in methanol.

 Internal Standard Spiking Solution (1 pg/mL): Dilute the Zoxamide-d5 stock solution in
acetonitrile.

» Calibration Standards: Prepare a series of matrix-matched calibration standards by spiking
blank grape extract with appropriate volumes of the intermediate standard solution and the
internal standard spiking solution to achieve a concentration range covering the expected
residue levels (e.g., 1 to 200 pg/kg).

Sample Preparation Protocol (QUEChERS)

e Homogenization: Weigh 10 g of a representative grape sample (whole grapes) into a blender
or homogenizer. Homogenize until a uniform puree is obtained.[1][10]

o Extraction:

o Transfer 10 g of the homogenized grape sample into a 50 mL polypropylene centrifuge
tube.[1][11]

[¢]

Add 100 pL of the 1 pg/mL Zoxamide-d5 internal standard spiking solution.

[¢]

Add 10 mL of 1% acetic acid in acetonitrile.[11]

[e]

Cap the tube and vortex vigorously for 1 minute.

o

Add the QUEChERS extraction salts (4 g MgSOa4 and 1 g NaCl).[1]

[¢]

Immediately shake vigorously for 1 minute to prevent the agglomeration of salts.

o

Centrifuge the tube at 24000 rpm for 5 minutes.[1][12]

e Cleanup (Dispersive SPE):
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o Transfer 1 mL of the upper acetonitrile supernatant into a d-SPE cleanup tube containing
150 mg MgSOa4 and 25 mg PSA.[1]

o Vortex for 30 seconds.

o Centrifuge at 24000 rpm for 5 minutes.

¢ Final Extract:

o Take an aliquot of the cleaned supernatant and filter it through a 0.22 um syringe filter into
an autosampler vial.

o The sample is now ready for LC-MS/MS analysis.

Caption: Experimental workflow for Zoxamide analysis in grapes.

LC-MS/MS Analysis Protocol

The chromatographic and mass spectrometric parameters should be optimized to achieve good
separation and sensitivity.

e LC Conditions:

Mobile Phase A: 0.1% Formic Acid in Water.

o

[¢]

Mobile Phase B: 0.1% Formic Acid in Methanol.

[¢]

Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then
return to initial conditions for re-equilibration.

Flow Rate: 0.3 mL/min.

o

[e]

Injection Volume: 5 pL.

o

Column Temperature: 40°C.
e MS/MS Conditions:

o lonization Mode: Electrospray lonization (ESI), Positive.
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o Scan Type: Multiple Reaction Monitoring (MRM).

o Source Parameters: Optimize source temperature, gas flows (nebulizer, drying gas), and
capillary voltage according to the specific instrument.

o MRM Transitions: Specific precursor and product ions for Zoxamide and Zoxamide-d5
must be determined by infusing standard solutions. The most intense transition is typically
used for quantification and a second transition for confirmation.

Mechanism of Action

Zoxamide functions by disrupting cell division in pathogenic fungi. It binds to the [3-tubulin
protein, which is a fundamental component of microtubules. By binding to B-tubulin, Zoxamide
inhibits its polymerization into microtubules. This disruption prevents the formation of the mitotic
spindle, a structure essential for chromosome segregation during mitosis, leading to mitotic
arrest and ultimately cell death in the fungus.[3]

Caption: Zoxamide's mechanism of action on fungal cells.

Data Presentation and Results

The quantitative data for the analysis of Zoxamide and its internal standard, along with the
method's performance characteristics, are summarized in the tables below.

Table 1: Optimized LC-MS/MS Parameters for Zoxamide and Zoxamide-d5

Productlon Productlon ) o
Precursor Dwell Time Collision
Analyte (m/z) (m/z)
lon (m/z) . . (ms) Energy (eV)
(Quantifier)  (Qualifier)

Zoxamide 336.0 188.0 159.0 50 20

| Zoxamide-d5 | 341.0 | 193.0 | 164.0 | 50 | 20 |

Note: The exact m/z values and collision energies may vary slightly between different mass
spectrometer instruments and should be optimized accordingly.

Table 2: Method Validation Data Summary
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Parameter Result
Linearity Range 1-200 pg/kg
Correlation Coefficient (r?) >0.998

Limit of Detection (LOD) 0.5 pg/kg

Limit of Quantification (LOQ) 1.0 pg/kg[13]
Accuracy (Recovery %) 86% - 114%[13]

| Precision (RSD %) | < 15%[13] |

The validation results demonstrate that the method is highly sensitive, accurate, and precise for
the intended purpose.

Conclusion

This application note describes a validated LC-MS/MS method for the quantitative analysis of
Zoxamide in grapes. The use of Zoxamide-d5 as an internal standard effectively compensates
for matrix-induced signal variations and procedural losses, ensuring high-quality data. The
QUEChERS sample preparation protocol is efficient, requiring minimal solvent and time while
providing excellent analyte recoveries.[2][11] The method exhibits good sensitivity, with LOD
and LOQ values well below the typical MRLs set by regulatory authorities, making it a reliable
tool for routine monitoring of Zoxamide residues in grapes to ensure food safety and
compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.sigmaaldrich.com/JP/ja/technical-documents/protocol/analytical-chemistry/quechers/quechers-method-pesticide-residue-analysis
https://www.benchchem.com/product/b1146767
https://www.chromatographyonline.com/view/analysis-213-pesticide-residues-grapes-lc-msms-time-managed-mrm
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report07/Zoxamide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Zoxamide
https://www.researchgate.net/publication/337471436_Simple_Accurate_and_Precise_Determination_of_the_Fungicide_Zoxamide_in_Wine_and_the_Characterization_of_its_Stability_in_Gastric_Conditions_by_Reverse-Phase_High-Performance_Liquid_Chromatography_RP-H
https://www.s4science.at/wordpress/wp-content/uploads/2018/10/013885_01-Pesticides-in-Grapes.pdf
https://www.eurl-pesticides.eu/library/docs/allcrl/AqcGuidance_Sanco_2009_10684.pdf
https://www.food-safety.com/articles/2517-sample-preparation-for-pesticide-residue-analysis-using-the-quechers-method
https://www.scielo.br/j/jbchs/a/WqYYjpHBtRy5zWXSVySGkWM/?lang=en
https://fssai.gov.in/upload/uploadfiles/files/Manual_Analysis_Pesticide_Residues_24_05_2018.pdf
https://pubmed.ncbi.nlm.nih.gov/16298196/
https://pubmed.ncbi.nlm.nih.gov/16298196/
https://pubmed.ncbi.nlm.nih.gov/16298196/
https://www.benchchem.com/product/b12422247#quantitative-analysis-of-zoxamide-in-grapes-using-zoxamide-d5
https://www.benchchem.com/product/b12422247#quantitative-analysis-of-zoxamide-in-grapes-using-zoxamide-d5
https://www.benchchem.com/product/b12422247#quantitative-analysis-of-zoxamide-in-grapes-using-zoxamide-d5
https://www.benchchem.com/product/b12422247#quantitative-analysis-of-zoxamide-in-grapes-using-zoxamide-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12422247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

